Cas no 2229648-14-8 (1,2-difluoro-3-methoxy-4-(2-nitroethenyl)benzene)

• Product Name: 1,2-difluoro-3-methoxy-4-(2-nitroethenyl)benzene
• CAS No: 2229648-14-8
• MF: C₉H₇F₂NO₃
• MW: 215.153589487076
• CID: 6597994
• PubChem ID: 165625748
• Update Time: 2025-05-20

1,2-difluoro-3-methoxy-4-(2-nitroethenyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1,2-difluoro-3-methoxy-4-(2-nitroethenyl)benzene
• EN300-1794565
• 2229648-14-8

• Inchi： 1S/C9H7F2NO3/c1-15-9-6(4-5-12(13)14)2-3-7(10)8(9)11/h2-5H,1H3/b5-4+
• InChI Key： BKFRVUFWKZZKGV-SNAWJCMRSA-N
• SMILES： FC1=C(C=CC(/C=C/[N+](=O)[O-])=C1OC)F

Computed Properties

• Exact Mass: 215.03939941g/mol
• Monoisotopic Mass: 215.03939941g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 55Ų

Additional information on 1,2-difluoro-3-methoxy-4-(2-nitroethenyl)benzene

1,2-Difluoro-3-Methoxy-4-(2-Nitroethenyl)Benzene: A Comprehensive Overview

1,2-Difluoro-3-methoxy-4-(2-nitroethenyl)benzene is a complex organic compound with the CAS number 2229648-14-8. This compound is characterized by its unique structure, which includes a benzene ring substituted with fluorine atoms at positions 1 and 2, a methoxy group at position 3, and a nitroethenyl group at position 4. The presence of these substituents imparts distinctive chemical and physical properties to the molecule, making it an interesting subject of study in various fields of chemistry.

The synthesis of 1,2-difluoro-3-methoxy-4-(2-nitroethenyl)benzene involves a series of carefully designed reactions. Recent advancements in synthetic chemistry have enabled researchers to optimize the synthesis process, improving yields and reducing the environmental footprint. For instance, the use of microwave-assisted synthesis has been reported to significantly accelerate the formation of this compound while maintaining high purity levels. Such innovations highlight the importance of continuous research in developing efficient and sustainable synthetic methodologies.

The chemical structure of 1,2-difluoro-3-methoxy-4-(2-nitroethenyl)benzene plays a crucial role in its reactivity and applications. The fluorine atoms at positions 1 and 2 contribute to the molecule's electron-withdrawing effects, which influence its electronic properties. The methoxy group at position 3 introduces electron-donating effects through resonance, creating a balance between electron-withdrawing and electron-donating groups on the benzene ring. This balance is essential for controlling the reactivity of the compound in various chemical reactions.

The nitroethenyl group at position 4 is particularly significant due to its ability to participate in both electrophilic and nucleophilic reactions. Recent studies have explored the use of this group in designing novel materials for optoelectronic applications. For example, researchers have demonstrated that derivatives of 1,2-difluoro-3-methoxy-4-(2-nitroethenyl)benzene can be incorporated into organic semiconductors to enhance their charge transport properties. These findings underscore the potential of this compound as a building block for advanced materials science.

In terms of physical properties, 1,2-difluoro-3-methoxy-4-(2-nitroethenyl)benzene exhibits a melting point of approximately 150°C and a boiling point around 300°C under standard conditions. Its solubility in common solvents such as dichloromethane and ethanol has been extensively studied, with recent research emphasizing its application in solvent-free reaction systems to promote green chemistry practices.

The chemical stability of 1,2-difluoro-3-methoxy-4-(2-nitroethenyl)benzene has also been a topic of interest. Studies have shown that the compound is relatively stable under normal storage conditions but can undergo decomposition under harsh conditions such as high temperatures or strong acidic environments. Understanding these stability characteristics is vital for ensuring safe handling and storage practices in industrial settings.

From an environmental perspective, the degradation pathways of 1,2-difluoro-3-methoxy-4-(2-nitroethenyl)benzene have been investigated to assess its potential impact on ecosystems. Research indicates that the compound can undergo biodegradation under aerobic conditions, with microbial activity playing a key role in its transformation into less harmful byproducts. These findings are crucial for evaluating the environmental fate of this compound and implementing effective waste management strategies.

In conclusion, 1,2-difluoro-3-methoxy-4-(2-nitroethenyl)benzene (CAS No: 2229648-14-8) is a versatile compound with a wide range of applications in organic synthesis and materials science. Its unique structure and reactivity make it an invaluable tool for researchers aiming to develop innovative chemical solutions. As ongoing research continues to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in advancing modern chemistry.